(1-hydroxy-2-naphthyl)[1-(4-methoxyphenyl)-1H-pyrazol-4-yl]methanone

• IUPAC Name: (1-hydroxynaphthalen-2-yl)-[1-(4-methoxyphenyl)pyrazol-4-yl]methanone
• InChI: InChI=1S/C21H16N2O3/c1-26-17-9-7-16(8-10-17)23-13-15(12-22-23)20(24)19-11-6-14-4-2-3-5-18(14)21(19)25/h2-13,25H,1H3
• InChI Key: LLLTULSFLRBWJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(C=N2)C(=O)C3=C(C4=CC=CC=C4C=C3)O
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol

Description

“(1-hydroxy-2-naphthyl)[1-(4-methoxyphenyl)-1H-pyrazol-4-yl]methanone” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility. Unfortunately, the specific physical and chemical properties for “(1-hydroxy-2-naphthyl)[1-(4-methoxyphenyl)-1H-pyrazol-4-yl]methanone” are not available in the searched resources.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrazolo[5,1-c]triazines and Pyrazolo[1,5-a]pyrimidines

  Compounds containing naphthofuran moieties have been synthesized, including derivatives from sodium salt of 5-hydroxy-1-naphtho[2,1-b]furan-2-ylpropenone. These compounds are structurally related and have been characterized by spectral data and chemical transformations, highlighting the diversity and complexity of naphtho-related chemical synthesis (Abdelhamid, Shokry, & Tawfiek, 2012).

• Anticancer and Antimicrobial Activities

  Some naphthyl methanone derivatives have been evaluated for their anticancer properties, indicating the potential of these compounds in medicinal chemistry. For example, a study reported the synthesis of naphthalen-1-yl oxiran-2-yl methanone derivatives with evaluation for anticancer activity, showcasing the therapeutic potential of naphthyl-based compounds (Gouhar & Raafat, 2015).

• Regioselective Synthesis of Pyrazole Derivatives

  A regioselective procedure for synthesizing 1H-pyrazol-5-yl (2-hydroxyphenyl)methanone derivatives has been reported. This highlights the synthetic versatility of naphthyl and methanone compounds in producing pyrazole derivatives, which are significant in the development of pharmaceuticals and agrochemicals (Alizadeh, Moafi, & Zhu, 2015).

Biological Activities

• Chemopreventive Properties

  Compounds derived from Musa x paradisiaca cultivar, including naphtho[2,1-b]pyran derivatives, have been isolated and evaluated for their potential cancer chemopreventive properties. This research underscores the interest in naphthyl derivatives for the development of novel cancer treatment strategies (Jang et al., 2002).

• Herbicidal Activity

  Aryl-naphthyl methanone derivatives have been explored for their herbicidal activity, indicating the agricultural applications of these compounds. This research contributes to the search for novel herbicides with potent activity and new mechanisms of action (Fu et al., 2019).